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Compound of Interest

Compound Name: n,n,3-Trimethylbenzamide

CAS No.: 6935-65-5

Cat. No.: B1346823

Get Quote

Executive Summary & Chemical Identity[1]
This guide details the utilization of

-Trimethylbenzamide (CAS: 6935-65-5), a structural analog of the common repellent DEET (

-diethyl-3-methylbenzamide). While DEET is ubiquitous, the dimethyl analog (

-TMB) offers distinct physicochemical properties—specifically higher volatility and altered
solubility parameters—making it a critical tool for tuning release kinetics in polymer delivery
systems and acting as a secondary plasticizer in biodegradable polyesters like Polylactic Acid
(PLA).

Target Audience: Formulation chemists and materials scientists developing bioactive textiles,

controlled-release agricultural films, and biodegradable packaging.

Physicochemical Profile vs. DEET[2][3][4][5]
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Property
-
Trimethylbenzamid
e

DEET (

-Diethyl-3-
methylbenzamide)

Application
Implication

Molecular Weight 163.22 g/mol 191.27 g/mol

Faster diffusion

coefficient in polymer

matrices.

Boiling Point ~285°C (Predicted) 288-292°C

Slightly higher

volatility; useful for

"burst release"

phases.

LogP ~2.1 ~2.4

Higher water

solubility; faster

release in humid

environments.

Structure Dimethyl amide Diethyl amide

Reduced steric

hindrance; more

efficient plasticization

per mole.

Mechanism of Action: Polymer Plasticization[4]
In semi-crystalline polymers like PLA or Polycaprolactone (PCL),

-TMB functions as a small-molecule plasticizer. Its mechanism relies on the Free Volume
Theory and Intermolecular Shielding.

Shielding: The amide carbonyl group of

-TMB forms hydrogen bonds with the ester groups of the polymer backbone.

Lubrication: The aromatic ring and methyl groups increase free volume between polymer

chains, reducing the Glass Transition Temperature (

) and increasing elongation at break.
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Visualization: Plasticization Pathway
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Figure 1: Mechanism of polymer chain lubrication by N,N,3-Trimethylbenzamide.

Protocol A: Fabrication of Bioactive Electrospun
Fibers (PLA/N,N,3-TMB)
This protocol describes the creation of insect-repellent fibrous mats. The use of

-TMB allows for a "fast-acting" repellent layer compared to the slower-releasing DEET.

Materials
Polymer: Poly(L-lactic acid) (PLA),

Da.

Active Agent:

-Trimethylbenzamide (>98% purity).

Solvent System: Chloroform / N,N-Dimethylformamide (DMF) (7:3 v/v).

Step-by-Step Methodology
Solvent Preparation:

Mix Chloroform and DMF in a 7:3 ratio. The DMF is crucial to increase the dielectric

constant of the solution, aiding electrospinnability.

Dope Formulation:
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Dissolve PLA in the solvent system to achieve a 12 wt% concentration.

Stir at 600 RPM for 4 hours at room temperature until homogenous.

Critical Step: Add

-TMB to the solution at varying loads (5%, 10%, and 20% w/w relative to polymer).

Stir for an additional 1 hour. Note: TMB acts as a co-solvent; viscosity may drop slightly.

Electrospinning Setup:

Voltage: 15–18 kV.

Flow Rate: 1.0 mL/h (controlled by syringe pump).

Tip-to-Collector Distance: 15 cm.

Collector: Rotating drum (300 RPM) covered with aluminum foil.

Post-Processing:

Dry the fiber mats in a vacuum oven at 30°C for 24 hours to remove residual solvent. Do

not exceed 40°C to prevent sublimation of the active agent.

Validation Checkpoint
SEM Analysis: Fibers should be smooth and bead-free. If beads form, the TMB concentration

may have lowered the viscosity too much; increase PLA concentration by 1-2%.

Protocol B: Release Kinetics Quantification (Franz
Diffusion Cell)
To validate the release profile of

-TMB from the polymer matrix, use a vertical diffusion cell. This simulates release into a humid
environment (e.g., sweat or environmental moisture).

Experimental Setup
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Donor Chamber: Contains the PLA/

-TMB film or fiber mat.

Receptor Chamber: Phosphate Buffered Saline (PBS) pH 7.4 containing 10% Ethanol (to

ensure sink conditions for the benzamide).

Membrane: Dialysis membrane (MWCO 12,000 Da).

Workflow Diagram
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Figure 2: Workflow for quantifying the release rate of N,N,3-Trimethylbenzamide.

Analytical Method (HPLC)
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Column: C18 Reverse Phase (5 µm, 4.6 x 150 mm).

Mobile Phase: Acetonitrile : Water (40:60).

Flow Rate: 1.0 mL/min.

Detection: UV Absorbance at 230 nm (Benzamide characteristic peak).

Retention Time: Expect elution around 4–6 minutes (faster than DEET).

Safety & Handling
Toxicity: While structurally similar to DEET,

-TMB is an industrial chemical. Standard PPE (gloves, goggles) is required.

Polymer Compatibility: It is a strong solvent for some plastics (e.g., Polystyrene,

Polycarbonate). Ensure processing equipment is made of Stainless Steel, PP, or PTFE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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